Cas no 2354302-71-7 (1-(difluoromethyl)-1H-indazole-5-carboxylic acid)

• Product Name: 1-(difluoromethyl)-1H-indazole-5-carboxylic acid
• CAS No: 2354302-71-7
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• MDL: MFCD34183944
• CID: 5640613
• PubChem ID: 145945472
• Update Time: 2025-05-25

1-(difluoromethyl)-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28243765
• 2354302-71-7
• Z5002839783
• 1-(difluoromethyl)-1H-indazole-5-carboxylic acid

• MDL： MFCD34183944
• Inchi： 1S/C9H6F2N2O2/c10-9(11)13-7-2-1-5(8(14)15)3-6(7)4-12-13/h1-4,9H,(H,14,15)
• InChI Key： SBIIAMIHDFYDPD-UHFFFAOYSA-N
• SMILES： FC(N1C2C=CC(C(=O)O)=CC=2C=N1)F

Computed Properties

• Exact Mass: 212.03973376g/mol
• Monoisotopic Mass: 212.03973376g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(difluoromethyl)-1H-indazole-5-carboxylic acid

Comprehensive Overview of 1-(difluoromethyl)-1H-indazole-5-carboxylic acid (CAS No. 2354302-71-7): Properties, Applications, and Research Insights

1-(difluoromethyl)-1H-indazole-5-carboxylic acid (CAS No. 2354302-71-7) is a fluorinated indazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoromethyl group and carboxylic acid moiety contribute to its versatility in drug design, particularly in modulating bioavailability and metabolic stability. Recent studies highlight its potential as a key intermediate in synthesizing bioactive molecules targeting inflammation, oncology, and infectious diseases.

The growing demand for fluorinated heterocycles like 1-(difluoromethyl)-1H-indazole-5-carboxylic acid aligns with trends in precision medicine and sustainable chemistry. Researchers are exploring its applications in PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitors, addressing challenges in protein degradation therapies. Its CAS No. 2354302-71-7 is frequently cited in patent literature, reflecting industrial interest in scalable synthesis routes.

From a synthetic chemistry perspective, the indazole core of this compound offers robust hydrogen-bonding capacity, making it valuable for fragment-based drug discovery. Computational studies suggest its potential in allosteric modulation of kinase targets, a hot topic in AI-driven drug development. Environmental considerations also drive innovation, with greener protocols being developed for its production to meet ESG (Environmental, Social, and Governance) standards in chemical manufacturing.

Analytical characterization of CAS 2354302-71-7 typically involves LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy, with particular focus on the 19F-NMR signal of its difluoromethyl group. This data is crucial for quality control in GMP (Good Manufacturing Practice) settings, especially when the compound is used in API (Active Pharmaceutical Ingredient) synthesis.

Emerging applications include its use in metal-organic frameworks (MOFs) for catalytic systems and as a ligand precursor in transition metal chemistry. The compound's structure-activity relationship (SAR) profiles are being actively investigated through high-throughput screening platforms, with published data suggesting promising selectivity indices against certain enzyme families.

In conclusion, 1-(difluoromethyl)-1H-indazole-5-carboxylic acid represents a multifaceted tool in modern chemical research. Its CAS No. 2354302-71-7 serves as an important identifier for researchers exploring fluorine-containing pharmacophores, while its synthetic adaptability positions it at the forefront of medicinal chemistry innovation. Ongoing studies continue to reveal new dimensions of its utility across interdisciplinary scientific domains.